4-[(4,6-Dichloro-1,3,5-triazin-2-yl)amino]benzonitrile

• Molecular Formula: C10H5Cl2N5
• Molecular Weight: 266.08 g/mol
• IUPAC Name: 4-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]benzonitrile
• InChI: InChI=1S/C10H5Cl2N5/c11-8-15-9(12)17-10(16-8)14-7-3-1-6(5-13)2-4-7/h1-4H,(H,14,15,16,17)
• InChI Key: LQFONZHMHAEWFS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)NC2=NC(=NC(=N2)Cl)Cl

Description

4-[(4,6-Dichloro-1,3,5-triazin-2-yl)amino]benzonitrile is a useful research compound. Its molecular formula is C10H5Cl2N5 and its molecular weight is 266.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

2,4,6-trichloro-1,3,5-triazine (0.07440 mol) and tetrahydrofuran (100 ml) were combined and cooled to −75° C, under Ar atmosphere. 4-aminobenzonitrile (0.07440 mol) was added and the solution was stirred for 4 hours at −75° C. Triethylamine (0.07440 mol) was added dropwise and the reaction mixture was allowed to warm up slowly to room temperature and stirred for 3 days. After adding 1,4-dioxane (100 ml), the resulting precipitate was collected by filtration, washed with tetrahydrofuran, and dried, yielding 12.74 g 4-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]benzonitrile (interm. 1).